Cas no 451484-05-2 (N-(4-ethoxyphenyl)-2-fluoro-5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide)

• Product Name: N-(4-ethoxyphenyl)-2-fluoro-5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide
• CAS No: 451484-05-2
• MF: C₂₆H₂₈FN₃O₅S
• MW: 513.581028938293
• CID: 6593628
• PubChem ID: 4358235
• Update Time: 2025-05-20

N-(4-ethoxyphenyl)-2-fluoro-5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-fluoro-5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide
• ChemDiv1_015614
• SR-01000579428-1
• Oprea1_587576
• 451484-05-2
• HMS631F16
• N-(4-ethoxyphenyl)-2-fluoro-5-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)benzamide
• N-(4-ethoxyphenyl)-2-fluoro-5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}benzamide
• N-(4-ethoxyphenyl)-2-fluoro-5-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylbenzamide
• SR-01000579428
• AKOS024602142
• F0917-2263

• Inchi： 1S/C26H28FN3O5S/c1-3-35-22-8-4-19(5-9-22)28-26(31)24-18-23(12-13-25(24)27)36(32,33)30-16-14-29(15-17-30)20-6-10-21(34-2)11-7-20/h4-13,18H,3,14-17H2,1-2H3,(H,28,31)
• InChI Key： OGKQIVDALTXHOB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(NC2C=CC(=CC=2)OCC)=O)C=1)F)(N1CCN(C2C=CC(=CC=2)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 513.17337034g/mol
• Monoisotopic Mass: 513.17337034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 96.6Ų

Additional information on N-(4-ethoxyphenyl)-2-fluoro-5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide

Comprehensive Overview of N-(4-ethoxyphenyl)-2-fluoro-5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide (CAS No. 451484-05-2)

N-(4-ethoxyphenyl)-2-fluoro-5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide (CAS No. 451484-05-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its piperazine and sulfonyl functional groups, is often studied for its interactions with biological targets, particularly in the context of central nervous system (CNS) disorders and receptor modulation. Researchers are increasingly exploring its role in drug discovery and medicinal chemistry, making it a subject of interest in academic and industrial labs worldwide.

The molecular structure of N-(4-ethoxyphenyl)-2-fluoro-5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide features a benzamide core, which is a common scaffold in many bioactive molecules. The presence of fluoro and ethoxy substituents enhances its pharmacokinetic properties, such as metabolic stability and membrane permeability. These attributes are critical for compounds intended for oral bioavailability and targeted drug delivery, which are hot topics in modern pharmacology. Additionally, the piperazine ring contributes to its ability to interact with G-protein-coupled receptors (GPCRs), a key focus area in neuropharmacology and psychiatric drug development.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapy. This compound’s potential to selectively bind to specific receptors aligns with these trends, making it a candidate for further investigation in neurodegenerative diseases and mood disorders. For instance, its structural similarity to known serotonin receptor ligands has prompted studies into its efficacy for conditions like anxiety and depression, which are highly searched topics in healthcare and mental wellness communities.

From a synthetic chemistry perspective, the preparation of N-(4-ethoxyphenyl)-2-fluoro-5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are optimized for yield and purity, which are critical for high-throughput screening and preclinical studies. The compound’s CAS No. 451484-05-2 serves as a unique identifier in chemical databases, facilitating its tracking in patent literature and regulatory submissions. This is particularly relevant given the growing emphasis on intellectual property and drug patenting in the pharmaceutical industry.

Another area of interest is the compound’s potential role in cancer research. While not a primary focus, its mechanism of action suggests possible applications in signal transduction inhibition, a strategy employed in targeted cancer therapies. This aligns with the broader search trends around anticancer agents and chemotherapy alternatives, which are frequently explored by researchers and patients alike. However, it’s important to note that extensive in vitro and in vivo studies are required to validate such hypotheses.

In summary, N-(4-ethoxyphenyl)-2-fluoro-5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide (CAS No. 451484-05-2) represents a promising candidate in the realm of medicinal chemistry and drug development. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in areas like CNS disorders, receptor modulation, and precision medicine. As the scientific community continues to explore its potential, this compound may pave the way for innovative therapeutic solutions addressing some of the most pressing health challenges today.